[3-(Dimethylamino)propyl](octan-2-yl)amine

• Molecular Formula: C13H30N2
• Molecular Weight: 214.39 g/mol
• IUPAC Name: N',N'-dimethyl-N-octan-2-ylpropane-1,3-diamine
• InChI: InChI=1S/C13H30N2/c1-5-6-7-8-10-13(2)14-11-9-12-15(3)4/h13-14H,5-12H2,1-4H3
• InChI Key: RDNLSPVNTLKCCU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)NCCCN(C)C

Description

3-(Dimethylamino)propylamine (CAS: 1039888-30-6) is a tertiary amine featuring a dimethylamino group (-N(CH₃)₂) attached to a propyl chain and a branched 2-octyl group (C₈H₁₇) at the nitrogen center. Its molecular formula is C₁₃H₂₈N₂, and it is structurally characterized by a hydrophobic 2-octyl chain and a hydrophilic dimethylamino-propyl moiety, making it amphiphilic.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of 3-(dimethylamino)propylamine with octan-2-yl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves the use of large reactors and continuous monitoring of reaction parameters such as temperature, pressure, and pH .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(Dimethylamino)propylamine can undergo oxidation reactions, typically using oxidizing agents like or .

Reduction: The compound can be reduced using reducing agents such as or .

Substitution: It can participate in substitution reactions where the dimethylamino group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted amines.

Scientific Research Applications

Chemistry: In chemistry, 3-(Dimethylamino)propylamine is used as a building block for the synthesis of more complex molecules. It is also used in the study of reaction mechanisms and kinetics .

Biology: In biological research, this compound is used to study the interactions between small molecules and biological macromolecules. It is also used in the development of new drugs and therapeutic agents .

Medicine: In medicine, 3-(Dimethylamino)propylamine is investigated for its potential therapeutic effects. It is used in the development of new pharmaceuticals and in the study of drug metabolism and pharmacokinetics .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products .

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets. The dimethylamino group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity. The compound can also interact with enzymes and receptors, modulating their function and leading to various biological effects .

Comparison with Similar Compounds

3-Dimethylaminopropylamine (DMAPA)

• Structure: (CH₃)₂N-(CH₂)₃-NH₂ (primary amine with dimethylamino-propyl group).
• Molecular Weight : 102.18 g/mol .
• Applications : Widely used as a surfactant, corrosion inhibitor, and intermediate in polymer synthesis (e.g., polyurethanes, epoxy resins).
• Key Differences: DMAPA is a primary amine, whereas 3-(dimethylamino)propylamine is tertiary. The latter’s bulky 2-octyl group enhances hydrophobicity, making it more suitable for applications requiring lipid solubility, such as phase-transfer catalysis or lipid nanoparticle formulations.

Propamocarb

• Structure: Carbamate derivative of DMAPA (propyl 3-(dimethylamino)propylcarbamate).
• Molecular Weight : 188.27 g/mol .
• Applications : Commercial fungicide targeting Oomycete pathogens.
• Key Differences: Propamocarb’s carbamate functional group confers antifungal activity, while 3-(dimethylamino)propylamine lacks this moiety. The latter’s tertiary structure may reduce reactivity with biological targets compared to carbamates.

Poly[N-[3-(dimethylamino)propyl]carbodiimides]

• Structure: Polymers with dimethylamino-propyl side chains .
• Applications : Demonstrated cytotoxicity against urinary bladder cancer cells (IC₅₀: 1.27–3.50 μM) and antifungal activity against Candida albicans.
• Key Differences: The polymeric form amplifies bioactivity due to multivalent interactions, whereas the monomeric 3-(dimethylamino)propylamine may require derivatization for similar effects.

N,N-Diethyl-1,3-propanediamine

• Structure : (CH₂CH₃)₂N-(CH₂)₃-NH₂ .
• Applications : Intermediate in agrochemicals and pharmaceuticals.
• Key Differences : Diethyl substitution reduces basicity compared to dimethyl groups, altering solubility and reactivity. The 2-octyl group in the target compound further enhances lipophilicity.

Comparative Data Table

Compound	Structure/Substituents	Molecular Weight	Applications	Key Properties/Findings
3-(Dimethylamino)propylamine	Tertiary amine with 2-octyl chain	236.38 (calculated)	Surfactants, chemical intermediates	Amphiphilic; potential phase-transfer catalyst
DMAPA	Primary amine	102.18	Polymer synthesis, surfactants	High reactivity due to primary amine group
Propamocarb	Carbamate derivative	188.27	Fungicide	Targets Oomycete pathogens via carbamate
Poly[N-[3-(dimethylamino)propyl]carbodiimide]	Polymer with dimethylamino side chains	Varies	Anticancer/antifungal agents	IC₅₀: 1.27–3.50 μM
N,N-Diethyl-1,3-propanediamine	Diethyl-substituted diamine	130.23 (calculated)	Agrochemical intermediates	Lower basicity than dimethyl analogs

Biological Activity

3-(Dimethylamino)propylamine, a compound with the molecular formula C₁₃H₃₁N₂, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound consists of a dimethylamino group attached to a propyl chain, which is further linked to an octan-2-yl group. This unique structure contributes to its interaction with biological targets.

1. Pharmacological Effects

Research indicates that 3-(dimethylamino)propylamine exhibits a range of biological activities:

• Anticancer Activity : Preliminary studies suggest that compounds similar to 3-(dimethylamino)propylamine may possess anticancer properties. For instance, derivatives have shown efficacy against various cancer cell lines by inhibiting cell proliferation and inducing apoptosis .
• Neuropharmacological Effects : The compound's dimethylamino group is known to interact with neurotransmitter systems, potentially influencing mood and cognition. Similar compounds have been studied for their effects on serotonin and dopamine receptors .

The biological activity of 3-(dimethylamino)propylamine can be attributed to several mechanisms:

• Receptor Modulation : The compound may act as an agonist or antagonist at various receptors, including adrenergic and cholinergic receptors. This modulation can lead to significant physiological effects, such as altered neurotransmitter release and changes in vascular tone .
• Enzyme Inhibition : Some studies have indicated that related compounds inhibit specific enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation .

Case Study 1: Anticancer Activity

A study explored the effects of a related compound on chronic lymphocytic leukemia (CLL) cells. The results demonstrated potent anticancer activity with a therapeutic window significantly favoring cancer cells over normal cells, suggesting potential for selective targeting in therapy .

Case Study 2: Neuropharmacological Effects

Another investigation assessed the impact of similar amines on cognitive functions in animal models. The findings suggested enhancement of memory retention and reduction in anxiety-like behaviors, indicating potential applications in treating neurodegenerative diseases .

Data Tables

Property	Value
Molecular Formula	C₁₃H₃₁N₂
Molecular Weight	209.42 g/mol
LogP	3.25
Solubility	Soluble in organic solvents

Biological Activity	Effect
Anticancer	Induces apoptosis
Neurotransmitter Interaction	Modulates serotonin/dopamine
Enzyme Inhibition	Inhibits CDK activity

Q & A

Q. Table 1. Synthetic Routes Comparison

Method	Yield (%)	Purity (%)	Key Side Products	Reference
Alkylation	65–75	92–95	Unreacted chloride
Reductive Amination	50–60	88–90	Secondary amines

Q. Table 2. Key Spectral Data

Technique	Diagnostic Peaks/Bands	Reference
¹H NMR (CDCl₃)	δ 2.25 (s, 6H, N(CH₃)₂), δ 3.40 (t, 2H, CH₂N)
ESI-MS	[M+H]⁺ = 228.2 m/z
FTIR	3280 cm⁻¹ (N-H), 1255 cm⁻¹ (C-N)